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Compound of Interest

Compound Name: Undecylprodigiosin hydrochloride

Cat. No.: B15564956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

undecylprodigiosin hydrochloride in dimethyl sulfoxide (DMSO) and other common organic

solvents. This document is intended to be a valuable resource for researchers, scientists, and

drug development professionals working with this potent bioactive compound.

Core Compound Characteristics
Undecylprodigiosin is a member of the prodiginine family of natural products, characterized by

a common tripyrrole ring structure. It is a red pigment produced by certain bacteria, most

notably Streptomyces species.[1] The hydrochloride salt form is often used in research

settings. Undecylprodigiosin and its analogs are of significant interest due to their wide range of

biological activities, including anticancer, immunosuppressive, and antimalarial properties.

Solubility Profile
Undecylprodigiosin hydrochloride is a hydrophobic molecule, which dictates its solubility

characteristics. It is generally soluble in a range of polar aprotic and polar protic organic

solvents but is practically insoluble in aqueous solutions.[2][3]

While precise quantitative solubility data (e.g., in mg/mL or mM) is not extensively reported in

peer-reviewed literature, a qualitative and practical understanding of its solubility has been
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established through its common applications in in-vitro bioassays. The preferred solvent for

creating high-concentration stock solutions is Dimethyl Sulfoxide (DMSO).[2]

Quantitative Solubility Data
The following table summarizes the known solubility of undecylprodigiosin hydrochloride in

common laboratory solvents. It is important to note that the exact solubility can be influenced

by factors such as the purity of the compound, temperature, and the specific batch of the

solvent.

Solvent Qualitative Solubility
Reported Concentrations
for Stable
Solutions/Stocks

Dimethyl Sulfoxide (DMSO) High / Readily Soluble[1][2][3]
10-20 mM for stock

solutions[2]

Methanol Soluble[1][4]
2 mg/mL (for prodigiosin HCl)

[5]

Ethanol Soluble[2][3]

No specific concentration

reported, but used as an

alternative to DMSO[2]

Chloroform Soluble[1][4]
No specific concentration

reported

Acetone Soluble[1][3]
No specific concentration

reported

Ethyl Acetate Soluble[3]
No specific concentration

reported

Water Insoluble[2][4] Practically insoluble[2]

Experimental Protocols
Protocol 1: General Method for Solubility Determination
(Shake-Flask Method)
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For researchers wishing to determine the precise solubility of undecylprodigiosin
hydrochloride in a specific solvent and under particular conditions, the shake-flask method is

a widely accepted approach.

Objective: To determine the equilibrium solubility of undecylprodigiosin hydrochloride in a

given solvent at a specified temperature.

Materials:

Undecylprodigiosin hydrochloride powder

Selected organic solvent (e.g., DMSO, analytical grade)

Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Syringe filters (e.g., 0.22 µm, compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Analytical balance

Methodology:

Preparation: Add an excess amount of undecylprodigiosin hydrochloride powder to a vial

containing a known volume of the selected solvent. The excess solid should be visible to

ensure that a saturated solution is achieved.

Equilibration: Tightly cap the vial and place it on an orbital shaker. Agitate the mixture at a

constant temperature for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached.

Phase Separation: After equilibration, centrifuge the vial at high speed to pellet the

undissolved solid.
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Filtration: Carefully withdraw a sample of the supernatant and filter it through a syringe filter

to remove any remaining solid particles.

Quantification: Analyze the concentration of undecylprodigiosin hydrochloride in the clear,

filtered solution using a validated analytical method such as HPLC or UV-Vis

spectrophotometry. A standard calibration curve should be prepared with known

concentrations of the compound to ensure accurate quantification.

Data Reporting: Express the solubility in units of mg/mL or moles per liter (M) at the specified

temperature.

Protocol 2: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the standard procedure for preparing a high-concentration stock

solution of undecylprodigiosin hydrochloride for use in cell-based assays.

Objective: To prepare a 10 mM stock solution of undecylprodigiosin hydrochloride in DMSO.

Materials:

Undecylprodigiosin hydrochloride (Molecular Weight: 430.03 g/mol )

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Analytical balance

Methodology:

Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of

undecylprodigiosin hydrochloride:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 430.03 g/mol * (1000 mg / 1 g) = 4.3 mg
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Weighing: In a sterile environment, accurately weigh 4.3 mg of undecylprodigiosin
hydrochloride powder and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of sterile DMSO to the microcentrifuge tube.

Mixing: Vortex the solution until the powder is completely dissolved. The solution should be

clear and deep red.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C, protected from light. Solutions in DMSO

are reported to be stable for at least 6 months at -20°C.[5]
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Undecylprodigiosin-Induced Apoptosis Signaling Pathway
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Caption: Undecylprodigiosin-induced apoptosis pathway.

Experimental Workflow
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Workflow for Stock Solution Preparation and Use in Cell Assays
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Caption: Workflow for stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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